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Compound Name:

yl)quinoline
CAS No.: 1252528-26-9
Cat. No.: B1373798
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A Guide for Researchers in Drug Discovery and Development

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data is
publicly available for 6-Bromo-4-(2-phenylmorpholin-4-yl)quinoline. The guidance herein is
synthesized from established best practices for handling quinoline derivatives and morpholine-
containing compounds. All protocols are based on the potential hazards of its structural
components. A thorough, experiment-specific risk assessment must be conducted by the end-
user in consultation with their institution's Environmental Health and Safety (EHS) department
before commencing any work.

Section 1: Compound Profile and Physicochemical
Properties

6-Bromo-4-(2-phenylmorpholin-4-yl)quinoline is a complex heterocyclic molecule
incorporating a bromoquinoline core and a phenylmorpholine substituent. While empirical data
IS scarce, its structure suggests it is likely a solid at room temperature with poor aqueous
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solubility. The properties outlined below are derived from computational predictions and
analysis of its constituent moieties.

Table 1: Physicochemical and Structural Information

Property Value / Information Source

Molecular Formula C19H17BrN20 PubChem[1]

Molecular Weight 369.26 g/mol

Monoisotopic Mass 368.05243 Da PubChem[1]

Predicted XlogP 4.2 PubChem[1]
6-bromo-4-(2-phenylmorpholin-

IUPAC Name o PubChem[1]
4-ylquinoline

MGOJVVIDDBKTJH-
InChiKey PubChem[1]
UHFFFAOYSA-N

_ _ Inferred from similar
Physical Form Assumed to be a solid
compounds|2]

Section 2: Hazard Identification and Risk
Assessment

The risk profile of this compound is inferred from its primary structural components: 6-
bromoquinoline and morpholine.

e 6-Bromoquinoline Moiety: The quinoline ring system is known to be biologically active. The
bromo- derivative, 6-bromoquinoline, is classified as a skin and eye irritant and may cause
respiratory irritation.[3] It is crucial to prevent inhalation of dust and direct contact with skin or
eyes.[3]

e Morpholine Moiety: Morpholine itself is a corrosive and flammable liquid.[4][5] While
integrated into a larger, solid structure, the morpholine ring presents potential metabolic
liabilities, particularly oxidation at the carbon atoms adjacent to the nitrogen and oxygen.[6]
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This susceptibility to oxidation also hints at potential chemical instability under non-ideal

storage conditions.

Table 2: Summary of Anticipated Hazards

Hazard Type Basis of Assessment

Recommended Precaution

Based on 6-bromoquinoline
data.[3]

Skin Irritation/Corrosion

Prevent all skin contact by
using chemical-resistant

gloves and a lab coat.[7][8]

Based on 6-bromoquinoline

Serious Eye Damage
data.[3]

Wear tightly fitting chemical
splash goggles at all times.
Use a face shield for splash
risks.[7][8]

Based on 6-bromoquinoline

Respiratory Irritation
data.[3]

All handling of solids must be
performed in a certified
chemical fume hood to avoid

dust inhalation.[7]

General toxicity of quinoline
derivatives.[9][10]

Harmful if Swallowed

Do not eat, drink, or smoke in
the laboratory. Wash hands
thoroughly after handling.[9]
[10]

Section 3: Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to minimize exposure risk. The selection of PPE

must be based on the specific laboratory procedure being performed.

Table 3: Required PPE for Handling 6-Bromo-4-(2-phenylmorpholin-4-yl)quinoline
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area.

Section 4: Safe Handling Protocols

Adherence to a systematic workflow is critical for ensuring personnel safety and experimental
integrity.

Engineering Controls: The Primary Barrier

e Chemical Fume Hood: All procedures that involve handling the open solid compound or its
solutions must be performed inside a certified chemical fume hood with a face velocity
appropriate for handling chemical powders.

o Safety Equipment: An operational emergency eyewash station and safety shower must be
readily accessible and tested regularly.[7]

o Ventilation: Ensure general laboratory ventilation meets institutional standards.
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Protocol: Handling the Solid Compound

Preparation: Before retrieving the compound, ensure the fume hood is operational and the
work surface is clean and decontaminated. Don all required PPE as specified in Table 3.

Equilibration: If the compound is stored refrigerated or frozen, allow the sealed container to
equilibrate to room temperature in a desiccator to prevent condensation of atmospheric
moisture onto the solid.

Weighing: Perform weighing within the fume hood. Use a dedicated spatula and weigh boat.
To minimize dust generation, do not pour the powder from a height. Use a gentle tapping
motion to transfer the solid.

Transfer: If transferring the solid to a reaction vessel, do so carefully within the fume hood.

Cleanup: Immediately after handling, decontaminate the spatula and work surface. Dispose
of the weigh boat and any contaminated wipes in a designated solid hazardous waste
container.

Post-Handling: Remove PPE in the correct order to avoid cross-contamination. Wash hands
thoroughly with soap and water.

Protocol: Solution Preparation

Solvent Selection: Choose an appropriate, dry solvent. Given the predicted high lipophilicity
(XlogP 4.2)[1], solvents like DMSO, DMF, or Dioxane are likely candidates.

Dissolution: In a fume hood, add the weighed solid to the reaction vessel first. Slowly add the
solvent to the solid to avoid splashing and aerosol generation.[8]

Mixing: Use magnetic stirring or gentle sonication to aid dissolution. Ensure the vessel is
capped during mixing to prevent vapor release.

Storage of Solutions: If a stock solution is prepared for later use, store it in a tightly sealed,
clearly labeled amber vial at or below -20°C to minimize degradation. (See Section 5).

Workflow Visualization
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1. Preparation
- Verify Fume Hood
- Don Full PPE

:

2. Compound Handling
(Inside Fume Hood)
- Weigh Solid
- Prepare Solution

3. Experimental Use
- Maintain Controls
- Avoid Direct Contact

4. Decontamination
- Clean Glassware
- Wipe Surfaces

5. Waste Disposal
- Segregate Waste Streams
- Label Hazardous Waste

6. Final Steps
- Doff PPE Correctly
- Wash Hands

Figure 1: Safe Handling Workflow

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 6-Bromo-4-(2-phenylmorpholin-4-
yl)quinoline.
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Section 5: Storage and Stability

Proper storage is paramount to preserving the chemical integrity of the compound and
ensuring experimental reproducibility. The structural motifs suggest sensitivity to light, air, and
moisture.

Recommended Storage Conditions

o Temperature: Store in a cool, dry place. For long-term storage, refrigeration (-4°C) or
freezing (-20°C) is recommended. Some structurally similar compounds may even require
cold-chain transport, highlighting the importance of low temperatures.[11]

o Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen). The morpholine
moiety can be susceptible to oxidation, and an inert atmosphere minimizes this risk.[6]

o Container: Use a tightly sealed, amber glass vial to protect from light and moisture.[9]

e Location: Store in a locked, designated cabinet away from strong oxidizing agents, acids,
and bases.[7][9]

Chemical Stability Considerations

The primary points of instability are likely photodegradation of the bromoquinoline ring and
oxidation of the morpholine ring.

o Solutions: Solutions are generally less stable than the solid material. It is best practice to
prepare solutions fresh for each experiment. If a stock solution must be stored, it should be
aliquoted to avoid repeated freeze-thaw cycles, purged with inert gas, and stored at -20°C or
-80°C in the dark.

e Hydrolysis: Avoid exposure to moisture, as this could potentially lead to slow degradation
over time.[9][10]

Stability Factors Diagram
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Amber Vial Inert Gas (Ar, N2) Desiccator / Dry Box Cold Storage (-20°C)
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Compound
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Figure 2: Factors Influencing Compound Stability

Click to download full resolution via product page

Caption: Key environmental factors affecting stability and the corresponding storage solutions.

Section 6: Spill and Waste Management

Accidents should be anticipated, and clear protocols for response must be in place.

Spill Response Protocol

Evacuate & Alert: Alert personnel in the immediate area and evacuate if the spill is large or if
dust is airborne.

Ventilate: Ensure the area is well-ventilated, preferably by a chemical fume hood.

Contain: For a solid spill, gently cover with a damp paper towel to avoid raising dust. For a
liquid spill, contain it with an inert absorbent material (e.g., vermiculite, sand, or chemical
absorbent pads).[9][10] Do not use combustible materials like paper towels to absorb liquid
spills.

Clean: Wearing appropriate PPE, carefully scoop the contained material into a labeled
hazardous waste container.
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o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

e Report: Report the incident to the lab manager and institutional EHS department.

Waste Disposal

All materials that come into contact with 6-Bromo-4-(2-phenylmorpholin-4-yl)quinoline must
be treated as hazardous waste.[7]

¢ Solid Waste: Contaminated gloves, weigh boats, absorbent pads, and other disposable
materials should be placed in a clearly labeled, sealed hazardous waste container.

e Liquid Waste: Unused solutions and decontamination rinsate should be collected in a
labeled, sealed hazardous waste container compatible with the solvents used.

o Disposal: All waste must be disposed of following local, state, and federal regulations
through your institution's EHS-approved waste management program.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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